![molecular formula C9H9NO5 B1266260 Methyl 3-methoxy-2-nitrobenzoate CAS No. 5307-17-5](/img/structure/B1266260.png)
Methyl 3-methoxy-2-nitrobenzoate
Overview
Description
“Methyl 3-methoxy-2-nitrobenzoate” is a chemical compound with the molecular formula C9H9NO5 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of “this compound” can be achieved by taking 3-methyl benzoate as a starting material . The process involves nitrification, reduced-pressure concentration, washing with ice water, filtering, and recrystallization . A new method takes acetic anhydride, instead of sulphuric acid, as a catalyst, which improves the reaction selectivity and yield .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C9H9NO5/c1-14-7-5-3-4-6 (9 (11)15-2)8 (7)10 (12)13/h3-5H,1-2H3 .Chemical Reactions Analysis
Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase .Physical And Chemical Properties Analysis
“this compound” is a solid substance at room temperature . It has a molecular weight of 211.17 .Scientific Research Applications
Solvolysis Study
Methyl 3-methoxy-2-nitrobenzoate's behavior in solvolysis reactions has been studied, providing insights into the electron-withdrawing effects of methoxy groups. For instance, Jursic, Ladika, and Sunko (1986) investigated the solvolysis of 2-(2-methoxyethyl)-3-methyl-2-cyclohexenyl p-nitrobenzoate to understand electron-withdrawing inductive effects and ionization assistance by methoxy groups (Jursic, Ladika, & Sunko, 1986).
Spectroscopic Analysis
Spectroscopic methods have been used to study the solubility of compounds related to this compound. For example, Hart et al. (2017) measured the solubility of 2-methyl-3-nitrobenzoic acid in various organic solvents using spectroscopic methods (Hart et al., 2017).
Synthesis Applications
The compound has applications in the synthesis of other chemicals. Wong et al. (2002) discussed a novel synthesis method involving 2-methyl-3-nitrobenzoate esters for producing 'push-pull' naphthalenes (Wong et al., 2002).
Antimicrobial Activity
Research by Xia et al. (2011) included a derivative of this compound, showing moderate antitumor and antimicrobial activities. This highlights its potential in medical applications (Xia et al., 2011).
Photostabilizer Study
In polymer science, related compounds have been investigated for their photostabilizing properties. Soltermann et al. (1995) studied compounds like methyl 2-methoxybenzoate for generating and quenching singlet molecular oxygen, indicating potential applications in photostabilization (Soltermann et al., 1995).
Chemical Synthesis
Tian and Grivas (1992) discussed the synthesis of 2-methyl-4-nitrobenzimidazoles, involving derivatives similar to this compound. This synthesis is relevant for chemical manufacturing (Tian & Grivas, 1992).
Antibacterial Application
Research by Havaldar et al. (2004) involved methoxy-nitrobenzaldehyde, a compound related to this compound, and its antibacterial properties, suggesting potential in antibacterial applications (Havaldar et al., 2004).
Dye Synthesis
Kitajima et al. (1970) synthesized 4-methoxy-3-nitrobenzoic anhydride from a compound similar to this compound for use in dye synthesis, highlighting its relevance in the dye industry (Kitajima et al., 1970).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 3-methoxy-2-nitrobenzoate is a chemical compound with the molecular formula C9H9NO5 It’s closely related to gallic acid and methyl gallates, which are known for their antioxidant and free radical scavenging properties .
Mode of Action
It’s known that nitrobenzoate esters are involved in the synthesis of ‘push-pull’ naphthalenes. The nitro group in the compound could potentially undergo a series of reactions, including nitration, conversion from the nitro group to an amine, and bromination .
Biochemical Pathways
Given its structural similarity to gallic acid and methyl gallates, it may influence pathways related to oxidative stress and free radical scavenging .
Pharmacokinetics
The compound’s molecular weight (21117 g/mol) and its chemical structure suggest that it could potentially be absorbed and distributed in the body .
Result of Action
Related compounds like gallic acid and methyl gallates are known to have antimicrobial, anti-inflammatory, and anticancer properties .
Action Environment
Like other chemical compounds, its stability and efficacy could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .
Properties
IUPAC Name |
methyl 3-methoxy-2-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO5/c1-14-7-5-3-4-6(9(11)15-2)8(7)10(12)13/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDQQRLPHAAICCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10201147 | |
Record name | Benzoic acid, 3-methoxy-2-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10201147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5307-17-5 | |
Record name | Benzoic acid, 3-methoxy-2-nitro-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005307175 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 3-methoxy-2-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10201147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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